Cas no 2172126-72-4 (5-chloro-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid)

• Product Name: 5-chloro-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid
• CAS No: 2172126-72-4
• MF: C₂₇H₂₃ClN₂O₅
• MW: 490.934926271439
• CID: 6138755
• PubChem ID: 165511924
• Update Time: 2025-06-11

5-chloro-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid
• 5-chloro-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}benzoic acid
• 2172126-72-4
• EN300-1558067

• Inchi： 1S/C27H23ClN2O5/c28-16-9-10-24(22(12-16)26(32)33)30-25(31)21-11-15(21)13-29-27(34)35-14-23-19-7-3-1-5-17(19)18-6-2-4-8-20(18)23/h1-10,12,15,21,23H,11,13-14H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： WDGBYIPEAOOZKF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)NC(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.1295495g/mol
• Monoisotopic Mass: 490.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 5-chloro-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid

Introduction to 5-chloro-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid (CAS No. 2172126-72-4)

5-chloro-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid, identified by its CAS number 2172126-72-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core substituted with a cyclopropane ring and an amino group further functionalized with a fluorenyl moiety. The presence of a chloro substituent at the 5-position of the benzene ring introduces additional electronic and steric influences, making this molecule a promising candidate for further exploration in drug discovery.

The structural complexity of 5-chloro-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid arises from its multi-functionalized side chains. The fluorenylmethoxycarbonyl (Fmoc) group, a protective group commonly used in peptide synthesis, suggests potential applications in the development of peptidomimetics or protease inhibitors. The cyclopropane ring, known for its unique strain and reactivity, can serve as a scaffold for modulating biological activity. Additionally, the benzoic acid moiety is a well-established pharmacophore in many therapeutic agents, contributing to interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 5-chloro-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid with various biological targets. Studies have indicated that the compound exhibits potential binding properties with certain kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases. The fluorenyl group, in particular, has been shown to enhance solubility and metabolic stability, making it an attractive feature for drug-like properties.

The synthesis of 5-chloro-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid involves multiple steps, including protection-deprotection strategies for the amino group and careful handling of the cyclopropane ring formation. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been reported to improve yield and purity. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In vitro studies have begun to unravel the pharmacological profile of 5-chloro-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid. Initial experiments have demonstrated inhibitory effects on specific enzymes associated with metabolic pathways relevant to neurodegenerative disorders. The benzoic acid moiety interacts with carboxylate-rich binding pockets, while the cyclopropane ring induces conformational changes that may enhance binding affinity. Furthermore, the fluorenyl group contributes to hydrophobic interactions, which are often crucial for drug-receptor binding.

The potential therapeutic applications of 5-chloro-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid extend beyond oncology and inflammation. Research is ongoing into its efficacy against bacterial infections, where the structural features may disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Additionally, the compound's ability to cross the blood-brain barrier has been explored, suggesting possibilities in treating central nervous system disorders.

From a chemical biology perspective, 5-chloro-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid serves as a valuable tool for studying enzyme mechanisms and substrate recognition. Its unique structural motifs allow researchers to probe how modifications at specific positions influence biological activity. This information is crucial for designing next-generation inhibitors with improved selectivity and reduced side effects.

The role of CAS No. 2172126-72-4 in regulatory submissions is also noteworthy. As part of preclinical testing data packages, this compound's characterization—including spectroscopic data such as NMR spectra (1H and 13C), mass spectrometry (LCMS), and elemental analysis—ensures compliance with international regulatory standards such as those set by the FDA or EMA. These data are essential for demonstrating safety and efficacy before human clinical trials can commence.

Future directions in research may involve exploring derivatives of 5-chloro-2-{2-({(9H-fluoren-9-ylmethoxycarbonyl)amino)methylcyclopropaneamido}benzoic acid by modifying substituents or introducing new functional groups. Techniques such as structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) could provide insights into optimizing potency while minimizing off-target effects. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be instrumental in translating laboratory findings into clinical candidates.

The environmental impact of synthesizing and handling 5-chloro{]-{[)-{[{((]mbox{Fmoc})]mbox{NH}}]mbox{-C(mbox{CH})]}mbox{-C(mbox{CH})]}mbox{-C(mbox{CH})]}mbox{-C(mbox{NH}}]mbox{-C(mbox{=O}}]mbox{-C(mbox{=O}}]mbox{-C(mbox{=O}}]mbox{-CH}}]mbox{-CH}}]mbox{-CH}_3}_3}_3}_3}_3}_3}_3}_3}_3}_3}_3}_3)_substitute} must also be considered during development. Green chemistry principles—such as minimizing waste streams or using renewable feedstocks—can help ensure sustainable production practices without compromising quality or yield.

In conclusion,5-chloro{]-[)-[)-[[((Fmoc)NH)]methyl}-C(methyl)-C(methyl)-C(methyl)]-(carbamoylamino)}benzoic acid (CAS No. 2172126_72_4) represents an exciting frontier in medicinal chemistry due to its complex architecture and potential biological activities. Continued investigation into its mechanisms of action will likely uncover novel therapeutic strategies across multiple disease areas while advancing our understanding of structure-function relationships in drug design。